Cas no 50802-52-3 (4-Hexyloxyphenyl 4-Pentylbenzoate)

• Product Name: 4-Hexyloxyphenyl 4-Pentylbenzoate
• CAS No: 50802-52-3
• MF: C₂₄H₃₂O₃
• MW: 368.509087562561
• CID: 373120
• PubChem ID: 87575019
• Update Time: 2025-04-19

4-Hexyloxyphenyl 4-Pentylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-pentyl-, 4-(hexyloxy)phenyl ester
• 4-Hexyloxyphenyl 4-Pentylbenzoate
• (4-hexoxyphenyl) 4-pentylbenzoate
• 4-(Hexyloxy)phenyl 4-pentylbenzoate
• 4-Amylbenzoic Acid 4-Hexyloxyphenyl Ester
• 4-Pentylbenzoic Acid 4-Hexyloxyphenyl Ester
• CS-0000240
• 50802-52-3
• 4-(Hexyloxy)phenyl4-pentylbenzoate
• T72547
• Benzoic acid, 4-pentyl-, 4-(hexyloxy)phenyl ester
• DTXSID4068587
• 4-n-Pentylbenzoic acid 4'-n-hexyloxyphenyl ester
• 4'-N-Hexyloxyphenyl 4-N-pentylbenzoate
• FT-0741110
• 4-Pentyl-benzoic acid 4-hexyloxy-phenyl ester
• AKOS015839641
• P0897
• MFCD00059437
• 4-Hexyloxyphenyl 4-Pentylbenzoate, >/=99%
• SCHEMBL5463171
• 4'-Hexyloxyphenyl 4-pentylbenzoate
• QOSDDNTYRMLJLY-UHFFFAOYSA-N
• DTXCID5040914

• MDL： MFCD00059437
• Inchi： 1S/C24H32O3/c1-3-5-7-9-19-26-22-15-17-23(18-16-22)27-24(25)21-13-11-20(12-14-21)10-8-6-4-2/h11-18H,3-10,19H2,1-2H3
• InChI Key： QOSDDNTYRMLJLY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)CCCCC)=O)CCCCCC

Computed Properties

• Exact Mass: 368.23500
• Monoisotopic Mass: 368.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 8.1
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.018
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.526
• PSA: 35.53000
• LogP: 6.59760